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Compound of Interest

Compound Name:
tert-Butyl 3-ethynylazetidine-1-

carboxylate

Cat. No.: B592247 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like tert-Butyl 3-ethynylazetidine-1-carboxylate
are paramount for laboratory safety and environmental compliance. This guide provides a

detailed, step-by-step procedure for the safe disposal of this compound, ensuring the well-

being of laboratory personnel and adherence to regulatory standards.

While some safety data sheets (SDS) classify tert-Butyl 3-ethynylazetidine-1-carboxylate as

a non-hazardous substance, other sources indicate potential hazards, including being harmful

if swallowed, causing skin and eye irritation, and potentially causing respiratory irritation.[1][2]

[3] Given this conflicting information, a cautious approach to disposal is recommended.

Key Compound Information
A summary of the essential data for tert-Butyl 3-ethynylazetidine-1-carboxylate is presented

below:
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Property Value

CAS Number 287193-01-5

Molecular Formula C₁₀H₁₅NO₂

Appearance Colorless to Yellow Liquid or Solid

Storage Conditions Sealed in a dry place at 2-8°C[2][3]

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[1][2][3]

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing)[2][3]

Disposal Protocol: A Step-by-Step Approach
The following protocol outlines the recommended procedure for the safe disposal of tert-Butyl
3-ethynylazetidine-1-carboxylate.

Personal Protective Equipment (PPE) and Safety
Precautions
Before beginning any disposal procedures, ensure that all appropriate personal protective

equipment is worn. This includes:

Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[1]

Hand Protection: Chemical-resistant gloves should be worn to avoid skin contact.

Respiratory Protection: If handling the compound in a way that generates dust or vapors, use

a respirator. Work should be conducted in a well-ventilated area, preferably a fume hood.[1]
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Protective Clothing: A lab coat or other protective clothing should be worn to protect against

accidental spills.

Waste Collection and Storage
Proper segregation and storage of chemical waste are critical to prevent accidental reactions

and ensure compliant disposal.

Original Containers: Whenever possible, leave the chemical in its original container. This

ensures that the waste is clearly labeled with the chemical name and any associated

hazards.

Waste Labeling: If transferring to a new container, ensure it is properly labeled as

"Hazardous Waste" and includes the full chemical name: "tert-Butyl 3-ethynylazetidine-1-
carboxylate."

No Mixing: Do not mix tert-Butyl 3-ethynylazetidine-1-carboxylate with other waste

streams.

Secure Storage: Store the waste container in a designated, secure area away from

incompatible materials. The container should be tightly closed and stored in a well-ventilated

location.[1]

Spill Management
In the event of a spill, follow these procedures immediately:

Clear the Area: Evacuate non-essential personnel from the immediate vicinity.

Contain the Spill: Use an inert absorbent material such as sand, earth, or vermiculite to

contain the spill.[1]

Collect the Residue: Carefully collect the absorbed material and any solid residues into a

labeled, sealable drum for disposal.[1]

Decontaminate the Area: Wash the spill area thoroughly. Prevent runoff from entering drains.

[1]
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Personal Decontamination: After cleanup, decontaminate and launder all protective clothing

and equipment before reuse.[1]

Final Disposal
The final disposal of tert-Butyl 3-ethynylazetidine-1-carboxylate must be conducted in

accordance with all national and local regulations.

Authorized Waste Collection: Arrange for the disposal of the chemical waste through an

authorized hazardous or special waste collection point.[1] Do not attempt to dispose of this

chemical down the drain or in regular trash.

Documentation: Maintain records of the disposal, including the date, quantity, and method of

disposal, as required by your institution's environmental health and safety (EHS) department.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for tert-Butyl 3-
ethynylazetidine-1-carboxylate.
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Caption: Disposal Workflow for tert-Butyl 3-ethynylazetidine-1-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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